Cas no 491-97-4 ([hydroxy-[[3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)-oxolan-2-yl]methoxy]phosphoryl]oxyphosphonic acid)

• Product Name: [hydroxy-[[3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)-oxolan-2-yl]methoxy]phosphoryl]oxyphosphonic acid
• CAS No: 491-97-4
• MF: C₁₀H₁₆N₂O₁₁P₂
• MW: 402.188364982605
• CID: 932264
• PubChem ID: 164628
• Update Time: 2025-04-19

[hydroxy-[[3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)-oxolan-2-yl]methoxy]phosphoryl]oxyphosphonic acid Chemical and Physical Properties

Names and Identifiers

• [hydroxy-[[3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)-oxolan-2-yl]methoxy]phosphoryl]oxyphosphonic acid
• Mono(trihydrogen diphosphate)
• Thymidine 5'-pyrophosphate
• Thymidine 5-(trihydrogen diphosphate)
• UNII-QQ3K1P45DF
• QQ3K1P45DF
• NS00015202
• Thymidine 5'-diphosphate
• Thymidine, mono(trihydrogen diphosphate) (ester)
• Thymidine 5-(trihydrogen pyrophosphate)
• Thymidine diphosphate
• {[hydroxy({[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl]methoxy})phosphoryl]oxy}phosphonic acid
• deoxy-TDP
• dTDP
• thymidine-5'- diphosphate
• 2-CHLORO-1 3-DIMETHYLIMIDAZOLINIUM
• DTXSID801027011
• 5'-TDP
• 5-TDP
• TDP (nucleotide)
• CHEBI:18075
• TYD
• Thymidine 5'-(trihydrogen diphosphate)
• Thymidine 5'-(trihydrogen pyrophosphate) (8CI)
• 2'-deoxyribosylthymine 5'-(trihydrogen diphosphate)
• Thymidine 5'-pyrophosphate (7CI)
• ((2R,3R,5R)-5-(5-METHYL-2,4-BIS(OXIDANYLIDENE)PYRIMIDIN-1-YL)-3-OXIDANYL-OXOLAN-2-YL)METHYL PHOSPHONO HYDROGEN PHOSPHATE
• 2,4(1H,3H)-pyrimidinedione, 1-[2-deoxy-5-O-[hydroxy(phosphonooxy)phosphinyl]-beta-D-erythro-pentofuranosyl]-5-methyl-
• Deoxythymidine 5'-diphosphate
• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphono hydrogen phosphate
• C00363
• CHEMBL259724
• 491-97-4
• Thymidine pyrophosphate (6CI)
• thymidine 5'-(trihydrogen diphosphate) (9CI)
• Q2186340
• thymidine-5'-diphosphate
• DB03103
• ((2R,3S,5R)-3-Hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• SCHEMBL154111
• dTDP trianion
• thymidine 5'-pyrophosphate(3-)
• thymidine 5'-pyrophosphate trianion
• thymidine 5'-diphosphate trianion
• thymidine 5'-diphosphate(3-)
• 125376-11-6
• Thymidine 5a(2)-(trihydrogen diphosphate)

• Inchi： 1S/C10H16N2O11P2/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(22-8)4-21-25(19,20)23-24(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
• InChI Key： UJLXYODCHAELLY-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 402.02298
• Monoisotopic Mass: 402.02293333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 192Ų

Experimental Properties

• PSA: 192.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine 2'-deoxyribonucleoside diphosphates